Cas no 629627-62-9 (Benzonitrile, 4-imidazo[1,2-a]pyrimidin-3-yl-)

• Product Name: Benzonitrile, 4-imidazo[1,2-a]pyrimidin-3-yl-
• CAS No: 629627-62-9
• MF: C₁₃H₈N₄
• MW: 220.229421615601
• CID: 1642357
• PubChem ID: 71381656
• Update Time: 2025-04-21

Benzonitrile, 4-imidazo[1,2-a]pyrimidin-3-yl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-imidazo[1,2-a]pyrimidin-3-yl-
• 4-imidazo[1,2-a]pyrimidin-3-ylbenzonitrile
• DTXSID90804094
• 629627-62-9
• 4-(Imidazo[1,2-a]pyrimidin-3-yl)benzonitrile

• Inchi： 1S/C13H8N4/c14-8-10-2-4-11(5-3-10)12-9-16-13-15-6-1-7-17(12)13/h1-7,9H
• InChI Key： ZPPSZBHUSLFRLT-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NC=C2C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 220.07504
• Monoisotopic Mass: 220.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.98